6-chloro-N-cyclopropyl-5-methyl-N-{1-[3-(trifluoromethyl)phenyl]ethyl}pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N-cyclopropyl-5-methyl-N-[1-[3-(trifluoromethyl)phenyl]ethyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C18H18ClF3N2O2S/c1-11-8-16(10-23-17(11)19)27(25,26)24(15-6-7-15)12(2)13-4-3-5-14(9-13)18(20,21)22/h3-5,8-10,12,15H,6-7H2,1-2H3
• InChI Key: BWHQSRDZPNZKBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CN=C1Cl)S(=O)(=O)N(C2CC2)C(C)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H18ClF3N2O2S
• Molecular Weight: 418.9 g/mol

Description

Molecular Structure Analysis

The molecule’s structure is likely to be largely dictated by the pyridine ring, a six-membered ring with one nitrogen atom, which is a common structure in many pharmaceuticals. The trifluoromethyl group is a strong electron-withdrawing group, which would impact the electronic distribution in the molecule.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For instance, the sulfonamide group could potentially undergo hydrolysis, and the pyridine ring could participate in electrophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its molecular structure. For example, the presence of a pyridine ring could make the compound aromatic and relatively stable. The trifluoromethyl group could increase the compound’s lipophilicity, potentially enhancing its ability to cross biological membranes.

Future Directions

Future research could focus on elucidating the compound’s biological activity, optimizing its synthesis, and investigating its potential applications in fields such as medicine or agriculture.